molecular formula C11H14ClN3 B11741404 1-phenyl-2-(1H-pyrazol-1-yl)ethan-1-amine hydrochloride

1-phenyl-2-(1H-pyrazol-1-yl)ethan-1-amine hydrochloride

Cat. No.: B11741404
M. Wt: 223.70 g/mol
InChI Key: RKHIAIGOXAPABS-UHFFFAOYSA-N
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Description

1-Phenyl-2-(1H-pyrazol-1-yl)ethan-1-amine hydrochloride is a small-molecule compound featuring a phenyl group and a pyrazole ring linked via an ethanamine backbone, with a hydrochloride salt enhancing solubility. The compound is synthesized via a multi-step process:

Ketone Formation: Reaction of 2-bromoacetophenone with substituted pyrazoles (e.g., trifluoromethylpyrazole) in acetonitrile with K₂CO₃ yields 1-phenyl-2-(1H-pyrazol-1-yl)ethan-1-one derivatives (53–69% yields) .

Reduction: Sodium borohydride reduces the ketone to the corresponding alcohol (82–98% yields) .

Properties

Molecular Formula

C11H14ClN3

Molecular Weight

223.70 g/mol

IUPAC Name

1-phenyl-2-pyrazol-1-ylethanamine;hydrochloride

InChI

InChI=1S/C11H13N3.ClH/c12-11(9-14-8-4-7-13-14)10-5-2-1-3-6-10;/h1-8,11H,9,12H2;1H

InChI Key

RKHIAIGOXAPABS-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(CN2C=CC=N2)N.Cl

Origin of Product

United States

Preparation Methods

The synthesis of 1-phenyl-2-(1H-pyrazol-1-yl)ethan-1-amine hydrochloride typically involves the reaction of 1-phenyl-1H-pyrazole with an appropriate amine under specific conditions. One common method involves the use of a solvent such as ethanol, with the reaction being carried out at elevated temperatures. Industrial production methods may involve more efficient and scalable processes, often utilizing catalysts to enhance reaction rates and yields .

Chemical Reactions Analysis

1-phenyl-2-(1H-pyrazol-1-yl)ethan-1-amine hydrochloride undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

    Substitution: The compound can undergo substitution reactions, particularly at the amine group, using reagents such as alkyl halides or acyl chlorides.

Common reagents and conditions for these reactions vary, but typically involve controlled temperatures and specific solvents to ensure optimal reaction conditions. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1-phenyl-2-(1H-pyrazol-1-yl)ethan-1-amine hydrochloride has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

    Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-phenyl-2-(1H-pyrazol-1-yl)ethan-1-amine hydrochloride involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Structural Modifications and Physicochemical Properties

The table below highlights key structural analogs, their modifications, and synthesis

Compound Name (Hydrochloride Salt) Structural Variation Molecular Formula Molecular Weight Synthesis Yield (%) Key Features/Implications
1-Phenyl-2-(1H-pyrazol-1-yl)ethan-1-amine Base structure C₁₁H₁₄N₃Cl 231.70 82–98 (alcohol step) Balanced lipophilicity; pyrazole enhances H-bonding
1-(3-Chlorophenyl)-5-ethyl-1H-pyrazol-4-amine 3-Cl substituent on phenyl, ethyl on pyrazole C₁₂H₁₄Cl₂N₃ 286.17 Not specified Increased halogenated bulk; potential for enhanced target affinity
1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine Pyrazole → 1,2,3-triazole C₁₀H₁₂N₄Cl 215.68 Not specified Triazole as bioisostere; altered electronic properties
2-(6-Phenyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-amine Fused imidazopyrazole ring C₁₃H₁₄N₄Cl 262.74 Not specified Rigid scaffold improves receptor binding; higher molecular weight
1-Phenyl-2-[2-(trifluoromethyl)phenoxy]ethan-1-amine Pyrazole → phenoxy-CF₃ C₁₅H₁₃F₃NOCl 327.72 Not specified CF₃ enhances lipophilicity and metabolic stability
1-(2-Methylphenyl)-1-(1H-pyrazol-1-yl)propan-2-amine (dihydrochloride) Methylphenyl, propane chain C₁₃H₁₈N₃Cl₂ 296.21 Not specified Dihydrochloride improves solubility; branched chain alters stereochemistry

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